2,4-dimethoxy-N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-dimethoxy-N-(2-((4-methoxyphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)benzamide, also known as DMTS, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DMTS is a complex molecule that has been synthesized through various methods in the laboratory.
Scientific Research Applications
Synthesis and Biological Activities
Synthesis of Novel Heterocyclic Compounds : Research has demonstrated the synthesis of novel heterocyclic compounds derived from similar chemical structures, highlighting their potential as anti-inflammatory and analgesic agents. These compounds exhibit significant COX-1/COX-2 inhibition and analgesic activities, suggesting their potential in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Cytotoxic and Carbonic Anhydrase Inhibitory Activities : Another study focused on polymethoxylated-pyrazoline benzene sulfonamides, investigating their cytotoxic activities on tumor and non-tumor cell lines and their effects on carbonic anhydrase isoenzymes. This research indicates the importance of the methoxy and sulfonamide groups in medicinal chemistry for designing compounds with selective biological activities (Kucukoglu et al., 2016).
Antimicrobial Activities : The synthesis and evaluation of antimicrobial activities of compounds featuring methoxyphenyl and sulfonamide groups have been reported. These studies highlight the potential of such compounds in addressing bacterial infections, demonstrating significant activity against various microbial strains (Hegab, Elmalah, & Gad, 2009).
Chemical Synthesis and Characterization
Advanced Synthetic Techniques : Research on the synthesis of complex molecules containing sulfonamide and methoxy groups demonstrates advanced synthetic techniques that can be applied to create a wide array of bioactive compounds. These methods include cycloaddition reactions and the use of different reagents to introduce specific functional groups, contributing to the diversity of potential therapeutic agents (Spoorthy et al., 2021).
Structural Characterization and Docking Studies : The detailed structural characterization of synthesized compounds, along with docking studies, provides insights into their potential biological targets and mechanisms of action. This approach is crucial in the development of new drugs, as it allows for the prediction of activity and optimization of compound properties (Talupur, Satheesh, & Chandrasekhar, 2021).
properties
IUPAC Name |
2,4-dimethoxy-N-[2-(4-methoxyphenyl)sulfonyl-2-thiophen-2-ylethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO6S2/c1-27-15-6-9-17(10-7-15)31(25,26)21(20-5-4-12-30-20)14-23-22(24)18-11-8-16(28-2)13-19(18)29-3/h4-13,21H,14H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKLZCDRXRYZALG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)C(CNC(=O)C2=C(C=C(C=C2)OC)OC)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
461.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.